Cas no 1261930-58-8 (3-(2,4-Difluorophenyl)-5-fluorobenzoic acid)

• Product Name: 3-(2,4-Difluorophenyl)-5-fluorobenzoic acid
• CAS No: 1261930-58-8
• MF: C₁₃H₇F₃O₂
• MW: 252.188694238663
• MDL: MFCD18319945
• CID: 2621589
• PubChem ID: 53225859
• Update Time: 2025-06-15

3-(2,4-Difluorophenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00689591
• 3-(2,4-Difluorophenyl)-5-fluorobenzoic acid, 95%
• 3-(2,4-DIFLUOROPHENYL)-5-FLUOROBENZOIC ACID
• MFCD18319945
• 1261930-58-8
• 2',4',5-Trifluoro[1,1'-biphenyl]-3-carboxylic acid
• 3-(2,4-Difluorophenyl)-5-fluorobenzoic acid

• MDL： MFCD18319945
• Inchi： 1S/C13H7F3O2/c14-9-1-2-11(12(16)6-9)7-3-8(13(17)18)5-10(15)4-7/h1-6H,(H,17,18)
• InChI Key： TUCUHVUWLFLUDM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)F)F

Computed Properties

• Exact Mass: 252.03981395g/mol
• Monoisotopic Mass: 252.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2,4-Difluorophenyl)-5-fluorobenzoic acid

Introduction to 3-(2,4-Difluorophenyl)-5-fluorobenzoic Acid (CAS No. 1261930-58-8)

3-(2,4-Difluorophenyl)-5-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261930-58-8, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms at specific positions on the aromatic ring, which imparts unique electronic and steric properties. The structural motif of this compound, featuring both 2,4-difluorophenyl and 5-fluorobenzoic acid moieties, makes it a promising candidate for further exploration in drug discovery and development.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry due to the ability of fluorine to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In particular, the 2,4-difluorophenyl group is known for its ability to enhance lipophilicity and improve interactions with biological targets, while the 5-fluorobenzoic acid moiety contributes to metabolic stability and binding selectivity. These features make 3-(2,4-Difluorophenyl)-5-fluorobenzoic acid a valuable scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the potential of fluorinated benzoic acids as intermediates in the synthesis of bioactive compounds. For instance, studies have demonstrated that compounds containing the 2,4-difluorophenyl group exhibit enhanced binding affinity to certain enzymes and receptors compared to their non-fluorinated counterparts. This observation has spurred interest in exploring the pharmacological profile of 3-(2,4-Difluorophenyl)-5-fluorobenzoic acid as a lead compound for further derivatization.

In addition to its structural appeal, 3-(2,4-Difluorophenyl)-5-fluorobenzoic acid has been investigated for its potential role in modulating inflammatory pathways. Emerging research suggests that fluorinated aromatic compounds can interact with specific transcription factors and signaling molecules involved in inflammation. The presence of multiple fluorine atoms in this molecule may facilitate strong interactions with these targets, making it a candidate for developing anti-inflammatory therapies. Preliminary in vitro studies have shown promising results regarding its ability to inhibit key pro-inflammatory cytokines.

The synthesis of 3-(2,4-Difluorophenyl)-5-fluorobenzoic acid involves multi-step organic transformations that highlight the versatility of fluorinated building blocks in medicinal chemistry. Key synthetic strategies include cross-coupling reactions, halogenation processes, and carboxylation techniques. The use of advanced catalytic systems has enabled efficient access to this compound, allowing for rapid exploration of its derivatives. Such synthetic methodologies are crucial for generating libraries of fluorinated benzoic acids for high-throughput screening and drug discovery campaigns.

From a pharmacokinetic perspective, the fluorine atoms in 3-(2,4-Difluorophenyl)-5-fluorobenzoic acid contribute to its metabolic stability by resisting hydrolysis and oxidation. This property is particularly advantageous for designing long-acting drugs that require prolonged circulation time before being eliminated from the body. Furthermore, the lipophilicity imparted by the 2,4-difluorophenyl group enhances membrane permeability, facilitating cellular uptake and target engagement.

Current research is also exploring the role of fluorinated benzoic acids in oncology. Studies have indicated that certain fluorinated aromatic compounds can disrupt cancer cell proliferation by inhibiting key enzymes involved in DNA replication and repair. The structural features of 3-(2,4-Difluorophenyl)-5-fluorobenzoic acid, with its dual fluorination pattern on the aromatic ring, make it an intriguing candidate for developing novel anticancer agents. Preclinical studies are underway to evaluate its efficacy against various cancer models.

The growing interest in fluorinated benzoic acids as pharmacological intermediates underscores their significance in modern drug discovery. The unique properties conferred by fluorine atoms continue to drive innovation in medicinal chemistry, leading to the development of more effective and targeted therapies. As research progresses, compounds like 3-(2,4-Difluorophenyl)-5-fluorobenzoic acid are expected to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.